Cas no 1366334-49-7 ((3R)-3-(2-bromo-4-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid)

• Product Name: (3R)-3-(2-bromo-4-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• CAS No: 1366334-49-7
• MF: C₁₄H₁₇BrClNO₄
• MW: 378.646082639694
• CID: 5917355
• PubChem ID: 81586398
• Update Time: 2025-05-20

(3R)-3-(2-bromo-4-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2-bromo-4-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid
• (3R)-3-(2-bromo-4-chlorophenyl)-3-{[(tert-butoxy)carbonyl]amino}propanoic acid
• EN300-1163529
• 1366334-49-7
• AKOS020165404

• Inchi： 1S/C14H17BrClNO4/c1-14(2,3)21-13(20)17-11(7-12(18)19)9-5-4-8(16)6-10(9)15/h4-6,11H,7H2,1-3H3,(H,17,20)(H,18,19)/t11-/m1/s1
• InChI Key： VKRMEVSDHRBPED-LLVKDONJSA-N
• SMILES： BrC1C=C(C=CC=1[C@@H](CC(=O)O)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 377.00295g/mol
• Monoisotopic Mass: 377.00295g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-(2-bromo-4-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid

Compound CAS No. 1366334-49-7: (3R)-3-(2-bromo-4-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid

The compound CAS No. 1366334-49-7, also known as (3R)-3-(2-bromo-4-chlorophenyl)-3-{(tert-butoxy)carbonylamino}propanoic acid, is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

The molecular structure of (3R)-configuration is characterized by a chiral center at the third carbon atom, which is attached to a 2-bromo-4-chlorophenyl group and a tert-butoxycarbonylamino (Boc-amino) group. The presence of these substituents contributes to the compound's stereochemical properties and functional diversity. The Boc-amino group, a common protecting group in peptide synthesis, adds versatility to the molecule, enabling it to participate in various chemical transformations and bioconjugation reactions.

Recent studies have highlighted the importance of chiral centers in drug design, as they play a critical role in determining the pharmacokinetic and pharmacodynamic properties of a compound. The (R)-configuration of this molecule has been shown to exhibit superior bioavailability and selectivity compared to its enantiomer, making it a valuable candidate for therapeutic applications.

The 2-bromo-4-chlorophenyl group introduces electronic and steric effects that enhance the molecule's stability and reactivity. Bromine and chlorine substituents are known to modulate the electronic environment of aromatic rings, which can influence the compound's interaction with biological targets such as enzymes and receptors. This makes the compound an attractive substrate for exploring structure-activity relationships (SAR) in drug discovery.

One of the most intriguing aspects of this compound is its potential as a precursor in peptide synthesis. The tert-butoxycarbonyl (Boc) group is widely used as a protecting group for amino acids, enabling precise control over peptide bond formation. The presence of this group in (3R)-configuration allows for seamless integration into peptide backbones, facilitating the synthesis of complex polypeptides with high fidelity.

Recent advancements in asymmetric synthesis have further enhanced the utility of this compound. Researchers have developed novel catalysts and reaction conditions that enable enantioselective synthesis of this molecule, ensuring high optical purity and scalability for industrial applications.

In terms of biological activity, CAS No. 1366334-49-7 has demonstrated promising results in preclinical studies targeting various disease states. For instance, its ability to modulate key signaling pathways involved in inflammation and cancer has positioned it as a potential lead compound for anti-inflammatory and anticancer therapies.

The compound's stereochemistry also plays a pivotal role in its pharmacokinetic profile. Studies have shown that the (R)-enantiomer exhibits improved absorption and reduced clearance compared to other stereoisomers, which is crucial for achieving therapeutic efficacy with minimal side effects.

Moreover, the incorporation of halogen atoms (bromine and chlorine) into the aromatic ring enhances the molecule's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets. This property makes it particularly suitable for designing drugs targeting intracellular pathogens or cellular components.

Recent research has also explored the use of this compound as a building block for constructing more complex molecules with enhanced functionality. By leveraging its modular structure, chemists can introduce additional functional groups or modify existing ones to tailor the compound's properties for specific applications.

In conclusion, CAS No. 1366334-49-7, or (3R)-configuration, represents a versatile and promising molecule with wide-ranging applications in medicinal chemistry and drug discovery. Its unique structural features, coupled with advancements in synthetic methodologies, position it as a valuable tool for developing innovative therapeutic agents that address unmet medical needs.